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Compound of Interest

Compound Name: Pionin

Cat. No.: B091365

This document provides essential safety and logistical information for the proper disposal of
Pionin, also known as Quaternium-73. The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory setting.

l. Safety and Handling Precautions

Before handling Pionin, it is crucial to be familiar with its properties and the necessary safety
measures. Always consult the Safety Data Sheet (SDS) for the most comprehensive
information.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1]
» Skin Protection: Handle with chemical-impermeable gloves and wear protective clothing.[1]

o Respiratory Protection: In case of dust or aerosol formation, or if exposure limits are
exceeded, use a full-face respirator.[1]

Handling:
e Work in a well-ventilated area.[1]

e Avoid contact with skin and eyes.[1]
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e Prevent the formation of dust and aerosols.[1]

e Use non-sparking tools to prevent fire from electrostatic discharge.[1]

Il. Quantitative Data

The following table summarizes key quantitative data for Pionin (Quaternium-73).

Property Value

Molecular Formula C23H39IN2S2[2][3]

Molecular Weight 534.6 g/mol [2]

Appearance Yellow, odorless crystalline powder[3][4]

Stable in the pH range of 5.5 to 8.0.[3][4] Good

Stability N _
stability to heat and light.[3][4]

lll. Disposal Procedures

The primary recommended method for Pionin disposal is through a licensed chemical
destruction facility or by controlled incineration with flue gas scrubbing.[1] Do not allow the
chemical to enter drains or contaminate water, food, or animal feed.[1]

Step-by-Step Disposal Guidance:
e Segregation:

o Segregate Pionin waste from other laboratory waste streams.

o Keep solid Pionin waste separate from liquid solutions containing Pionin.
» Containerization:

o Place Pionin waste in a suitable, clearly labeled, and closed container.[1]

o The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.echemi.com/sds/pioninbioxynequaternium-73-pd1812291002.html
https://www.echemi.com/sds/pioninbioxynequaternium-73-pd1812291002.html
https://www.benchchem.com/product/b091365?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pionin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5909261.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pionin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5909261.htm
https://www.chembk.com/en/chem/Pionin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5909261.htm
https://www.chembk.com/en/chem/Pionin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5909261.htm
https://www.chembk.com/en/chem/Pionin
https://www.benchchem.com/product/b091365?utm_src=pdf-body
https://www.echemi.com/sds/pioninbioxynequaternium-73-pd1812291002.html
https://www.echemi.com/sds/pioninbioxynequaternium-73-pd1812291002.html
https://www.benchchem.com/product/b091365?utm_src=pdf-body
https://www.benchchem.com/product/b091365?utm_src=pdf-body
https://www.benchchem.com/product/b091365?utm_src=pdf-body
https://www.benchchem.com/product/b091365?utm_src=pdf-body
https://www.echemi.com/sds/pioninbioxynequaternium-73-pd1812291002.html
https://www.echemi.com/sds/pioninbioxynequaternium-73-pd1812291002.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Waste Collection and Removal:

o Arrange for the collected waste to be handled by a licensed chemical waste disposal
service.

o Follow all local, state, and federal regulations for hazardous waste disposal.
Contaminated Materials:

o Packaging: Containers that held Pionin can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and
dispose of it in a sanitary landfill. Combustible packaging may be incinerated.[1]

o Labware and PPE: Disposable labware (e.g., pipette tips, tubes) and contaminated PPE
should be collected in a designated, sealed container and disposed of as chemical waste.

IV. Experimental Protocol: Neutralization of Dilute
Pionin Solutions (Hypothetical)

Disclaimer:This is a generalized experimental protocol for the neutralization of a dilute
quaternary ammonium compound solution like Pionin for disposal purposes. This protocol
should be adapted and validated under your specific laboratory conditions and in accordance
with your institution's safety guidelines.

Objective: To neutralize a dilute aqueous solution of Pionin before collection for disposal.

Materials:

Dilute Pionin solution (<1% wi/v)

Anionic surfactant solution (e.g., 5% sodium dodecyl sulfate solution)

pH meter or pH indicator strips

Appropriate PPE (goggles, gloves, lab coat)

Stir plate and stir bar
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» Beaker large enough to hold the Pionin solution
o Designated chemical waste container
Procedure:

o Place the beaker containing the dilute Pionin solution on a stir plate in a well-ventilated fume
hood.

e Begin stirring the solution gently.

e Slowly add the 5% anionic surfactant solution to the Pionin solution. Quaternary ammonium
compounds will be neutralized by anionic surfactants.

e Monitor the pH of the solution. Adjust as necessary to a neutral pH (6.0-8.0) using dilute acid
or base if required by your local disposal regulations.

» Allow the mixture to stir for at least 30 minutes to ensure complete neutralization.
o Transfer the neutralized solution to a clearly labeled chemical waste container.

» Arrange for pickup by a licensed chemical waste disposal service.

V. Diagrams
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Caption: Workflow for the disposal of Pionin waste.
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Caption: Simplified signaling pathway of Pionin's antimicrobial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Pionin (Quaternium-
73)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091365#pionin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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